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Performance & Fastness Comparison

The following table summarizes the core characteristics and typical fastness ratings of Sulphur Blue 10 and

Indigo dyes, based on industry data and general knowledge.

Property Sulphur Blue 10 (C.I. 53470) Indigo Dye (Synthetic)

Chemical Class Sulfur Dye [1] Indigoid Dye (Vat Dye) [1] [2]

Solubility Water-insoluble; requires sodium sulfide

for solubilization [1] [3]

Water-insoluble; requires chemical

reduction to leuco form [1] [2]

Primary
Application

Cotton, viscose, linen [3] Primarily cotton (e.g., denim) [4] [2]

| Color Fastness (Ratings) | Soaping: 2-3 (ISO) [3] Light: 5-6 (ISO) [3] Rubbing (Dry/Wet): Information

not available in search results | Soaping: Poor to Moderate [2] Light: Moderate to Good [2] Rubbing

(Dry/Wet): Notorious for poor wet rubbing fastness due to surface deposition [2] | | Key Advantage | Cost-

effective for deep shades on cellulose fibers [4] | Unique dyeing mechanism and fading character for denim

[2] | | Key Disadvantage | Limited shade range (blues, blacks, browns); environmental concerns from dyeing
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effluent [4] | Poor rubbing fastness; environmental impact of synthetic production and reduction processes

[2] |

Experimental Protocols Overview

Here are the general methodologies for applying and testing these dyes, which can serve as a basis for

designing experiments.

Dyeing Methodology

For Sulphur Blue 10 The application process for sulfur dyes like Sulphur Blue 10 typically involves these

stages [1]:

Reduction (Vatting): The insoluble dye is reduced to its soluble leuco form using a reducing agent
like sodium sulfide in an alkaline bath.

Dyeing: The material is immersed in the dye bath. The soluble leuco form is absorbed by the
cellulose fiber.

Oxidation: After dyeing, the fabric is exposed to air or an oxidizing agent (like hydrogen peroxide) to
regenerate the insoluble dye inside the fiber.

After-Treatment: The dyed material is rinsed and soaped to remove surface dye and improve
fastness.

For Indigo Dye The classic dyeing process for indigo is characterized by its dip-and-oxidize cycles [2]:

Reduction: The insoluble blue indigo is reduced to its soluble, yellow-green leuco-indigo form in a
vat using a reducing agent (traditionally fermentation, commercially sodium hydrosulfite) under

alkaline conditions.
Dip: The fabric is dipped into the reduced vat, absorbing the leuco-indigo.

Oxidation (Skying): The fabric is removed from the vat and exposed to air to oxidize the dye back to
its insoluble blue form inside and on the fiber.

Multiple dips are performed to build up the depth of shade.

Fastness Testing Methodology
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The following workflow illustrates the standard procedures for evaluating key color fastness properties.

These tests are applicable to both dyes and provide the quantitative data for comparison.

Fastness Testing Procedures

Evaluation & Rating

Dyed Fabric Sample

Wash Fastness Test
(ISO 105-C06 / AATCC)

Light Fastness Test
(Exposure to Light Source)

Rubbing/Crocking Fastness Test
(AATCC TM8)

Evaluate Two Parameters:
1. Sample Discoloration

2. Staining on Adjacent Fabric

Evaluate Sample Discoloration
vs. Blue Wool Standards

Evaluate Two Parameters:
1. Dry Rubbing Staining
2. Wet Rubbing Staining

Final Fastness Rating
(Gray Scale 1-5)

Grade 5 = Excellent, Grade 1 = Poor

Click to download full resolution via product page

The general principle for rating, as mentioned in the search results, involves comparing tested samples to

original, un-tested samples using standardized gray scales for discoloration and staining [5]. The consistency

of the rater's judgment is critical for reliable results.

Key Insights for Researchers

Sulphur Blue 10 offers a more cost-effective solution for achieving solid blue shades on cellulose
fibers like cotton, with a key advantage in light fastness [3]. Its main drawbacks are a limited

application range and environmental challenges associated with its dyeing process [4].
Indigo's performance is defined by its unique ring-dyeing effect and subsequent poor wet-rubbing

fastness, which are intrinsic to its application method. Its environmental footprint, particularly from the
use of synthetic indigo and strong reducing agents, is a significant area of research and development

[2].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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